Cas no 2013163-92-1 (4-chloro-1-(2,3-dimethoxypropyl)-1H-pyrazol-3-amine)

• Product Name: 4-chloro-1-(2,3-dimethoxypropyl)-1H-pyrazol-3-amine
• CAS No: 2013163-92-1
• MF: C₈H₁₄ClN₃O₂
• MW: 219.668660640717
• CID: 6193250
• PubChem ID: 165481455
• Update Time: 2025-07-21

4-chloro-1-(2,3-dimethoxypropyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-(2,3-dimethoxypropyl)-1H-pyrazol-3-amine
• 2013163-92-1
• EN300-1111819

• Inchi： 1S/C8H14ClN3O2/c1-13-5-6(14-2)3-12-4-7(9)8(10)11-12/h4,6H,3,5H2,1-2H3,(H2,10,11)
• InChI Key： FOJWVSHYDYGRPC-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NN(C=1)CC(COC)OC

Computed Properties

• Exact Mass: 219.0774544g/mol
• Monoisotopic Mass: 219.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 62.3Ų

Additional information on 4-chloro-1-(2,3-dimethoxypropyl)-1H-pyrazol-3-amine

Comprehensive Overview of 4-chloro-1-(2,3-dimethoxypropyl)-1H-pyrazol-3-amine (CAS No. 2013163-92-1)

4-chloro-1-(2,3-dimethoxypropyl)-1H-pyrazol-3-amine is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core substituted with chloro and dimethoxypropyl groups, makes it a subject of interest for scientists exploring novel bioactive molecules. The compound's CAS No. 2013163-92-1 serves as a critical identifier in chemical databases, ensuring precise tracking in global research.

Recent trends in chemical research highlight a growing demand for heterocyclic compounds, particularly those with pyrazole derivatives, due to their diverse biological activities. Users frequently search for terms like "pyrazole-based drug discovery" or "chloro-substituted amine applications", reflecting the compound's relevance in modern medicinal chemistry. This molecule's dimethoxypropyl side chain further enhances its solubility and metabolic stability, key factors in drug design.

In synthetic chemistry, 4-chloro-1-(2,3-dimethoxypropyl)-1H-pyrazol-3-amine is often discussed alongside N-heterocycle synthesis and regioselective functionalization techniques. Laboratories utilize advanced methods like microwave-assisted synthesis or catalytic amination to optimize its production. These processes align with the industry's shift toward green chemistry, addressing environmental concerns raised in platforms like PubMed and ScienceDirect.

The compound's potential extends to crop protection agents, where researchers investigate its role in pest resistance management. With increasing searches for "sustainable agrochemicals" and "low-toxicity pesticides", this derivative's selective activity against specific enzymes positions it as a candidate for next-generation formulations. Regulatory databases such as REACH track its environmental profile to ensure compliance with global standards.

Analytical characterization of CAS No. 2013163-92-1 typically involves HPLC-MS and NMR spectroscopy, techniques widely searched by quality control professionals. The chloro-pyrazole moiety exhibits distinct spectral signatures, enabling precise quantification in complex matrices. This aligns with the pharmaceutical industry's emphasis on impurity profiling and ICH guidelines.

Future research directions may explore this compound's structure-activity relationships (SAR) in kinase inhibition, a hot topic in oncology research. Patent literature reveals analogous structures in targeted cancer therapies, driving interest in its molecular interactions. Such applications resonate with trending searches like "small molecule inhibitors" and "precision medicine" across academic platforms.

From a commercial perspective, suppliers list 4-chloro-1-(2,3-dimethoxypropyl)-1H-pyrazol-3-amine under high-purity chemical catalogues, catering to R&D institutions. The compound's storage typically requires anhydrous conditions, a detail frequently queried by laboratory personnel. Global trade data indicates steady demand across North America and APAC regions, reflecting its role in contract research organizations.

In conclusion, CAS No. 2013163-92-1 represents a versatile building block in synthetic chemistry, bridging pharmaceutical and agricultural innovation. Its optimized properties meet contemporary needs for selective bioactivity and environmental compatibility, making it a compound to watch in peer-reviewed journals and industry white papers.